Cas no 65807-02-5 (Goserelin)

Goserelin Properties

Names and Identifiers

• Goserelin
• GOSERELIN ACETATE SALT
• (D-SER(TBU)6,AZAGLY10)-GONADOTROPIN-RELEASING HORMONE ACETATE SALT
• (D-SER(TBU)6,AZAGLY10)-LHRH ACETATE SALT
• (D-SER(TBU)6,AZAGLY10)-LUTEINIZING HORMONE-RELEASING FACTOR ACETATE SALT
• (D-SER(TBU)6,AZAGLY10)-LUTEINIZING HORMONE-RELEASING HORMONE ACETATE SALT
• PYR-HIS-TRP-SER-TYR-D-SER(TBU)-LEU-ARG-PRO-AZAGLY-NH2 ACETATE SALT
• 2-(aminocarbonyl)hydrazide
• decapeptidei
• Goserelin Deuterated Acetate
• (D-Ser(tBu)?00Azagly??)-LHRH(freebase)
• (D-Ser(tBu)⁶,Azagly¹⁰)-LHRH (free base)
• Pyr-His-Trp-Ser-D-Tyr-D-Ser(tBu)-Leu-Arg-Pro-Azagly-NH2
• 5-oxo-L-prolyl-L-histidyl-N-[(1S,4S,7R,10S,13S)-18,18-diamino-7-(tert-butoxymethyl)-13-({(2S)-2-[(2-carbamoylhydrazino)carbonyl]pyrrolidin-1-yl}carbonyl)-4-(4-hydroxybenzyl)-1-(hydrox
• 5-oxoprolylhistidyl-N-[18,18-diamino-7-(tert-butoxymethyl)-13-({2-[(2-carbamoylhydrazinyl)carbonyl]pyrrolidin-1-yl}carbonyl)-4-(4-hydroxybenzyl)-1-(hydroxymethyl)-10-(2-methylpropyl)-2,5,8,11-tetraoxo-3,6,9,12,17-pentaazaoctadec-17-en-1-yl]tryptophanamide
• ICI118630
• ICI-118630
• Luteinizinghormone-releasing factor (pig),6-[O-(1,1-dimethylethyl)-D-serine]-10-deglycinamide-,2-(aminocarbonyl)hydrazide
• Zoladex
• 4-D-Ser-goserelin
• 1233494-97-7
• DTXCID2028272
• HY-13673
• GOSERELIN [USAN]
• Goserelinum [Latin]
• GOSERELIN [MI]
• L02AE03
• GOSERELIN [WHO-DD]
• D04405
• DTXSID7048297
• Goserelin (USAN/INN)
• GTPL3879
• GOSERELIN [INN]
• NCGC00390804-01
• GOSERELIN (EP MONOGRAPH)
• Gosereline
• MFCD00867894
• (D-Ser(tBu)6,Azagly10)-LHRH (free base)
• MFCD01747329
• Goserelina
• (2S)-1-[(2S)-2-[(2S)-2-[(2R)-3-(TERT-BUTOXY)-2-[(2S)-2-[(2S)-3-HYDROXY-2-[(2S)-2-[(2S)-3-(1H-IMIDAZOL-4-YL)-2-{[(2S)-5-OXOPYRROLIDIN-2-YL]FORMAMIDO}PROPANAMIDO]-3-(1H-INDOL-3-YL)PROPANAMIDO]PROPANAMIDO]-3-(4-HYDROXYPHENYL)PROPANAMIDO]PROPANAMIDO]-4-METHYLPENTANAMIDO]-5-CARBAMIMIDAMIDOPENTANOYL]-N-(CARBAMOYLAMINO)PYRROLIDINE-2-CARBOXAMIDE
• NS00120430
• Goserelinum (Latin)
• goserelin-acetate
• HSDB 7606
• AKOS030213245
• [D-Ser(tBu)6,Azagly10]-LHRH acetate salt
• HMS2089D16
• GOSERELIN [EP MONOGRAPH]
• DB00014
• 0F65R8P09N
• SCHEMBL19712239
• ZD-9393
• HS-2015
• 6-(O-(1,1-Dimethylethyl)-D-serine)-10-deglycinamide Luteinizing Hormone-Releasing Factor (Pig) 2-(aminocarbonyl)hydrazide
• AKOS015994653
• goserelin
• Gosereline [French]
• SCHEMBL8643
• GOSERELIN (MART.)
• Q1992653
• UNII-0F65R8P09N
• ICI 118630
• CHEBI:5523
• ICI 118,630
• Decapeptide I
• GOSERELIN [MART.]
• EN300-7480905
• (S)-N-((6S,9S,12R,15S,18S,21S,24S)-21-((1H-indol-3-yl)methyl)-1-amino-12-(tert-butoxymethyl)-6-((S)-2-(2-carbamoylhydrazine-1-carbonyl)pyrrolidine-1-carbonyl)-15-(4-hydroxybenzyl)-18-(hydroxymethyl)-25-(1H-imidazol-4-yl)-1-imino-9-isobutyl-8,11,14,17,20,23-hexaoxo-2,7,10,13,16,19,22-heptaazapentacosan-24-yl)-5-oxopyrrolidine-2-carboxamide
• 65807-02-5
• GOSERELIN [HSDB]
• SCHEMBL20459194
• AB01275466-01
• BRD-K99504665-001-01-2
• Goserelina [Spanish]
• Goserelinum
• D-Ser(t-Bu)(sup 6)aza-gly(sup 10)-GNRH
• Goserelin [USAN:INN:BAN]
• CHEMBL1201247
• 1-(5-Oxo-L-prolyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosyl-O-tert-butyl-D-seryl-L-leucyl-L-arginyl-L-prolyl)semicarbazide
• +Expand

• MDL： MFCD00867894
• InChIKey： BLCLNMBMMGCOAS-URPVMXJPSA-N
• Inchi： InChI=1S/C59H84N18O14/c1-31(2)22-40(49(82)68-39(12-8-20-64-57(60)61)56(89)77-21-9-13-46(77)55(88)75-76-58(62)90)69-54(87)45(29-91-59(3,4)5)74-50(83)41(23-32-14-16-35(79)17-15-32)70-53(86)44(28-78)73-51(84)42(24-33-26-65-37-11-7-6-10-36(33)37)71-52(85)43(25-34-27-63-30-66-34)72-48(81)38-18-19-47(80)67-38/h6-7,10-11,14-17,26-27,30-31,38-46,65,78-79H,8-9,12-13,18-25,28-29H2,1-5H3,(H,63,66)(H,67,80)(H,68,82)(H,69,87)(H,70,86)(H,71,85)(H,72,81)(H,73,84)(H,74,83)(H,75,88)(H4,60,61,64)(H3,62,76,90)/t38-,39-,40-,41-,42-,43-,44-,45+,46-/m0/s1
• SMILES： O=C(N[C@H](C(N[C@@H](CC1=CC=C(O)C=C1)C(N[C@H](COC(C)(C)C)C(N[C@@H](CC(C)C)C(N[C@@H](CCCNC(N)=N)C(N2CCC[C@H]2C(NNC(N)=O)=O)=O)=O)=O)=O)=O)CO)[C@@H](NC([C@H](CC3=CN=CN3)NC([C@@H](N4)CCC4=O)=O)=O)CC5=CNC6=C5C=CC=C6

Computed Properties

• Exact Mass: 1268.64212
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 32
• Monoisotopic Mass: 1268.641
• Heavy Atom Count: 91
• Complexity: 2560
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Isotope Atom Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 496A^2

Experimental Properties

• LogP: 2.78000
• PSA: 493.39000
• Refractive Index: 1.692
• Boiling Point: 1695.5 °Cat760mmHg
• Flash Point: 1695.5 °Cat760mmHg
• Solubility: H2O: 20 mg/mL, clear, colorless
• Color/Form: White solid
• Solubility: It is soluble in glacial acetic acid, more soluble in water, less soluble in methanol, less soluble in ethanol, and almost insoluble in ether or acetonitrile
• Density: 1.5

Related Categories

• Other Chemical Reagents